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Compound of Interest

Compound Name:
5-Chloro-2-methylaniline

hydrochloride

CAS No.: 6259-42-3

Cat. No.: B1582971

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

5-Chloro-2-methylaniline hydrochloride (CAS Number: 6259-42-3), a key intermediate in the

synthesis of various dyes and pharmaceuticals.[1] This document is intended for researchers,

scientists, and drug development professionals, offering a detailed analysis of its Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The guide

emphasizes not just the data itself, but the underlying principles and experimental

considerations essential for accurate interpretation and application in a research and

development setting.

Introduction to 5-Chloro-2-methylaniline
Hydrochloride
5-Chloro-2-methylaniline hydrochloride is the salt form of the parent aromatic amine, 5-

chloro-2-methylaniline. The hydrochloride form often enhances the compound's stability and

solubility in aqueous media, which is advantageous for various applications. Spectroscopic

analysis is fundamental to confirming the identity, purity, and structure of this compound. This
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guide will delve into the distinct spectroscopic signatures that arise from its molecular structure:

a benzene ring substituted with a chlorine atom, a methyl group, and an ammonium group.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic

molecules in solution. For 5-Chloro-2-methylaniline hydrochloride, both ¹H and ¹³C NMR

provide a detailed map of the carbon-hydrogen framework.

Experimental Protocol: NMR Spectroscopy
A robust NMR analysis begins with meticulous sample preparation and the selection of

appropriate acquisition parameters.

Methodology:

Sample Preparation: Accurately weigh approximately 10-20 mg of 5-Chloro-2-methylaniline
hydrochloride and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent, such as

Dimethyl Sulfoxide-d₆ (DMSO-d₆). DMSO-d₆ is an excellent choice for amine salts due to its

high polarity and its ability to solubilize the compound while allowing for the observation of

exchangeable protons (e.g., -NH₃⁺).

Instrumentation: Utilize a high-resolution NMR spectrometer, for instance, a 400 MHz or 500

MHz instrument, to acquire the spectra.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds,

and 16-32 scans for good signal-to-noise ratio.

The spectral width should be set to encompass the expected chemical shift range

(typically 0-12 ppm).

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.
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Due to the low natural abundance of ¹³C, a greater number of scans (e.g., 1024 or more)

and a longer relaxation delay may be necessary.

The spectral width should cover the range of 0-200 ppm.

Diagram of the NMR Experimental Workflow:

Caption: Workflow for NMR spectroscopic analysis.

¹H NMR Spectral Data and Interpretation
While a definitive ¹H NMR spectrum for 5-Chloro-2-methylaniline hydrochloride is not readily

available in public databases, a reliable prediction can be made based on the spectrum of the

free base, 5-Chloro-2-methylaniline, and the known effects of protonation on anilinic systems.

[2][3] The protonation of the amino group to an ammonium group (-NH₃⁺) leads to a significant

downfield shift of the aromatic protons due to the increased electron-withdrawing nature of the

substituent.

Table 1: Predicted ¹H NMR Spectroscopic Data for 5-Chloro-2-methylaniline Hydrochloride
in DMSO-d₆

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~10.0 - 11.0 Broad 3H -NH₃⁺

~7.5 - 7.6 Doublet (d) 1H Ar-H (H-6)

~7.3 - 7.4 Doublet of 1H Ar-H (H-4)

Doublets (dd)

~7.2 - 7.3 Doublet (d) 1H Ar-H (H-3)

~2.3 - 2.4 Singlet (s) 3H -CH₃

Interpretation:

-NH₃⁺ Protons (δ ~10.0-11.0): The three protons of the ammonium group are expected to

appear as a broad signal significantly downfield. This broadness is due to quadrupolar
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relaxation and exchange with trace amounts of water in the solvent.

Aromatic Protons (δ ~7.2-7.6): The protonation of the amino group causes a deshielding

effect on the aromatic protons, shifting them downfield compared to the free aniline.

H-6: This proton is ortho to the -NH₃⁺ group and will appear as a doublet.

H-4: This proton is meta to the -NH₃⁺ group and ortho to the chlorine atom, resulting in a

doublet of doublets.

H-3: This proton is ortho to the methyl group and meta to the -NH₃⁺ group, appearing as a

doublet.

Methyl Protons (δ ~2.3-2.4): The methyl group protons will appear as a sharp singlet, as

there are no adjacent protons to cause splitting.

¹³C NMR Spectral Data and Interpretation
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. Each

chemically non-equivalent carbon atom gives a distinct signal.

Table 2: ¹³C NMR Spectroscopic Data for 5-Chloro-2-methylaniline Hydrochloride[4]

Chemical Shift (δ, ppm) Assignment

136.1 C-Cl

133.5 C-NH₃⁺

131.9 Ar-CH

128.4 Ar-C (quat)

123.5 Ar-CH

120.6 Ar-CH

17.0 -CH₃

Interpretation:
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Aromatic Carbons (δ 120-137): The six aromatic carbons resonate in the typical downfield

region for sp² hybridized carbons. The carbon attached to the electron-withdrawing chlorine

atom (C-Cl) and the ammonium group (C-NH₃⁺) are found at the lower end of this range.

The quaternary carbon (C-2) is also observed in this region.

Methyl Carbon (δ 17.0): The sp³ hybridized carbon of the methyl group appears significantly

upfield, which is characteristic for aliphatic carbons.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule. The IR spectrum of 5-Chloro-2-methylaniline hydrochloride will show

characteristic absorption bands for the ammonium group, the aromatic ring, and the C-Cl bond.

Experimental Protocol: FTIR Spectroscopy (KBr Pellet
Method)
The KBr pellet method is a common technique for obtaining the IR spectrum of a solid sample.

Methodology:

Sample Preparation:

Thoroughly grind 1-2 mg of 5-Chloro-2-methylaniline hydrochloride with approximately

100-200 mg of dry, spectroscopic grade Potassium Bromide (KBr) in an agate mortar.

The mixture should be a fine, homogeneous powder.

Pellet Formation:

Transfer the powder into a pellet die.

Apply pressure (typically 8-10 tons) using a hydraulic press to form a thin, transparent

pellet.

Data Acquisition:

Place the KBr pellet in the sample holder of an FTIR spectrometer.
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Acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

A background spectrum of a pure KBr pellet should be recorded and subtracted from the

sample spectrum.

Diagram of the FTIR (KBr Pellet) Experimental Workflow:

Caption: Workflow for FTIR spectroscopy using the KBr pellet method.

IR Spectral Data and Interpretation
The formation of the anilinium ion (-NH₃⁺) from the amine (-NH₂) results in significant changes

in the IR spectrum.

Table 3: Key IR Absorption Bands for 5-Chloro-2-methylaniline Hydrochloride

Wavenumber (cm⁻¹) Intensity Assignment

~3000-2800 Broad, Strong N-H stretching (of -NH₃⁺)

~1600-1500 Medium-Strong
C=C aromatic ring stretching,

N-H bending

~1200-1000 Medium C-N stretching

~800-600 Medium-Strong
C-H out-of-plane bending, C-Cl

stretching

Interpretation:

N-H Stretching (~3000-2800 cm⁻¹): The most prominent feature for an amine salt is the

broad and strong absorption in this region, corresponding to the stretching vibrations of the

N-H bonds in the -NH₃⁺ group. This is in contrast to the two sharp peaks typically seen for a

primary amine.

Aromatic C=C Stretching and N-H Bending (~1600-1500 cm⁻¹): The absorptions for the

aromatic ring C=C stretching are present in this region. Overlapping with these are the N-H

bending (scissoring) vibrations of the ammonium group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1582971/docs?utm_src=pdf-body#spectroscopic-characterization-of-5-chloro-2-methylaniline-hydrochloride-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C-N Stretching (~1200-1000 cm⁻¹): The stretching vibration of the C-N bond is expected in

this fingerprint region.

C-H Out-of-Plane Bending and C-Cl Stretching (~800-600 cm⁻¹): The substitution pattern on

the benzene ring can be inferred from the C-H out-of-plane bending bands. The C-Cl

stretching vibration also typically appears in this lower frequency region.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule

and its fragments, which is crucial for determining the molecular weight and confirming the

elemental composition.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)
Electron ionization is a common technique for the analysis of relatively volatile and thermally

stable small molecules.

Methodology:

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or after separation by gas chromatography (GC). For the

hydrochloride salt, direct insertion with heating is common.

Ionization: Bombard the sample with a high-energy electron beam (typically 70 eV). This will

cause the molecule to ionize and fragment. It is important to note that the hydrochloride salt

will likely dissociate into the free amine and HCl gas in the hot injection port or ion source.

Therefore, the resulting mass spectrum will be that of the free base, 5-Chloro-2-

methylaniline.

Mass Analysis: The resulting ions are accelerated and separated based on their m/z ratio by

a mass analyzer (e.g., a quadrupole).

Detection: The abundance of each ion is measured by a detector, generating a mass

spectrum.
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Diagram of the EI-MS Experimental Workflow:

Caption: Workflow for Electron Ionization Mass Spectrometry.

Mass Spectral Data and Interpretation
The mass spectrum will correspond to the free base, 5-Chloro-2-methylaniline (Molecular

Weight: 141.60 g/mol ).[5]

Table 4: Major Ions in the Mass Spectrum of 5-Chloro-2-methylaniline[5]

m/z Relative Intensity Assignment

141 High Molecular Ion [M]⁺

143 ~1/3 of M⁺
Isotope Peak [M+2]⁺ due to

³⁷Cl

106 Moderate [M - Cl]⁺

140 Moderate [M - H]⁺

Interpretation:

Molecular Ion Peak (m/z 141/143): The presence of a strong molecular ion peak at m/z 141

is indicative of the molecular weight of the free amine. The characteristic isotopic pattern with

a peak at m/z 143, approximately one-third the intensity of the m/z 141 peak, is definitive

evidence for the presence of one chlorine atom.

Fragment Ions:

m/z 106: This significant fragment corresponds to the loss of a chlorine radical from the

molecular ion.

m/z 140: This fragment arises from the loss of a hydrogen atom, likely from the methyl or

amino group.

Conclusion
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The spectroscopic data presented in this guide provides a robust framework for the

identification and characterization of 5-Chloro-2-methylaniline hydrochloride. The

combination of NMR, IR, and MS techniques allows for an unambiguous confirmation of its

structure. The key features to note are the downfield shifts in the ¹H NMR spectrum upon

protonation, the characteristic broad N-H stretch of the ammonium salt in the IR spectrum, and

the mass spectrum of the free amine with its distinct chlorine isotope pattern. This guide serves

as a valuable resource for scientists working with this compound, ensuring analytical accuracy

and fostering a deeper understanding of its chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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